Ethyl 3-amino-3-(4-methylphenyl)propanoate hydrochloride
Overview
Description
Ethyl 3-amino-3-(4-methylphenyl)propanoate hydrochloride is a unique chemical compound. It has the empirical formula C12H18ClNO2 and a molecular weight of 243.73 . The compound is typically in solid form .
Molecular Structure Analysis
The molecular structure of Ethyl 3-amino-3-(4-methylphenyl)propanoate hydrochloride can be represented by the SMILES stringNC(CC(OCC)=O)C1=CC=C(C)C=C1.Cl . This indicates the presence of an amine group (NH2), a carboxylate ester group (COOC2H5), and a 4-methylphenyl group (C6H4-CH3) in the molecule. Physical And Chemical Properties Analysis
Ethyl 3-amino-3-(4-methylphenyl)propanoate hydrochloride is a solid at room temperature . It has a molecular weight of 243.73 . The compound’s empirical formula is C12H18ClNO2 .Scientific Research Applications
Pharmaceutical Research
This compound has been intensively investigated due to its pharmacological significance . It is a key pharmaceutical building block present in anticancer agents, such as Taxol . It can also find application as a fundamental component in the synthesis of novel antibiotics .
Synthesis of Analgesic Compounds
The compound is used in the synthesis of analgesic endomorphine-1 analogue tetrapeptides . These are a class of compounds that have been documented as a crucial scaffold in the design and synthesis of conceivable pharmaceutical drugs .
Enzymatic Synthesis
An efficient and novel enzymatic method has been developed for the synthesis of β-fluorophenyl-substituted β-amino acid enantiomers through lipase-catalyzed hydrolysis . This method was successfully used for the synthesis of (S)-3-amino-3-phenylpropionic acid, which is a key precursor for the preparation of (S)-dapoxetine .
Treatment of Depression, Bulimia, or Anxiety
(S)-dapoxetine, synthesized using this compound, is a potent selective serotonin reuptake inhibitor (SSRI) used for the treatment of depression, bulimia, or anxiety .
Industrial Research
Ethyl 3-amino-3-(4-methylphenyl)propanoate hydrochloride has potential applications in industrial research. It is used in the development of new materials and processes.
Environmental Research
This compound also has potential applications in environmental research. It can be used in the study of environmental pollutants and the development of methods for their removal.
Safety and Hazards
properties
IUPAC Name |
ethyl 3-amino-3-(4-methylphenyl)propanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-3-15-12(14)8-11(13)10-6-4-9(2)5-7-10;/h4-7,11H,3,8,13H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFMZCYZEPUYABQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC=C(C=C1)C)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-amino-3-(4-methylphenyl)propanoate hydrochloride | |
CAS RN |
502842-12-8 |
Source
|
| Record name | Benzenepropanoic acid, β-amino-4-methyl-, ethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=502842-12-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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